1-(2-Isopropylphenoxy)-3-(pyridin-2-ylthio)propan-2-ol hydrochloride

• IUPAC Name: 1-(2-propan-2-ylphenoxy)-3-pyridin-2-ylsulfanylpropan-2-ol;hydrochloride
• InChI: InChI=1S/C17H21NO2S.ClH/c1-13(2)15-7-3-4-8-16(15)20-11-14(19)12-21-17-9-5-6-10-18-17;/h3-10,13-14,19H,11-12H2,1-2H3;1H
• InChI Key: VTXUTTLNZUBWJT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=CC=C1OCC(CSC2=CC=CC=N2)O.Cl
• Molecular Formula: C17H22ClNO2S
• Molecular Weight: 339.9 g/mol

Description

1-(2-Isopropylphenoxy)-3-(pyridin-2-ylthio)propan-2-ol hydrochloride, also known as IPPPTP, is a chemical compound that has been widely studied for its potential therapeutic applications. This compound belongs to a class of compounds known as beta-adrenergic receptor antagonists, which are commonly used in the treatment of cardiovascular diseases.

Scientific Research Applications

Conformational Analyses and Crystal Structures The conformational analyses and crystal structures of related compounds provide insights into the structural characteristics and potential interactions of similar molecules. For example, the study of 2-amino-N-(dimethylphenoxyethyl)propan-1-ol derivatives through X-ray diffraction analysis reveals details about their crystalline structures and hydrogen-bonded arrangements. These insights could be relevant for understanding the molecular geometry and potential binding interactions of 1-(2-Isopropylphenoxy)-3-(pyridin-2-ylthio)propan-2-ol hydrochloride in various environments (Nitek et al., 2020).

Solvent Effects on Polymerization Research on the solvent effects on polymerization, such as the study of isoprene polymerization mediated by SG1-based alkoxyamines, can provide valuable insights into the behavior of related compounds in different solvents. This could inform the synthesis and application of 1-(2-Isopropylphenoxy)-3-(pyridin-2-ylthio)propan-2-ol hydrochloride in various chemical processes and its potential as a precursor or additive in polymer synthesis (Harrisson et al., 2012).

α1 Receptor Antagonistic Activity The synthesis and characterization of compounds with α1 receptor antagonistic activity, such as 1-(pyridin-3-yloxyl)-3-(4-phenylpiperazin-1-yl)-propan-2-ol derivatives, are of significant interest in medicinal chemistry. Studies on similar compounds can provide a foundation for exploring the therapeutic potential of 1-(2-Isopropylphenoxy)-3-(pyridin-2-ylthio)propan-2-ol hydrochloride in targeting α1 receptors, which could have implications in the treatment of various cardiovascular and neurological conditions (Hon, 2013).

Electrophilic and Nucleophilic Properties Investigations into the electrophilic and nucleophilic properties of alpha-nitro ketone compounds provide insights into the reactivity and potential synthetic applications of related molecules. Understanding the behavior of 1-(2-Isopropylphenoxy)-3-(pyridin-2-ylthio)propan-2-ol hydrochloride in various chemical reactions can be enhanced by studying the mechanisms and outcomes of reactions involving similar functional groups (Zhang et al., 2004).